Cas no 31284-94-3 (Dihydrozeatin riboside-5'-monophosphate sodium salt)

• Product Name: Dihydrozeatin riboside-5'-monophosphate sodium salt
• CAS No: 31284-94-3
• MF: C₁₅H₂₄N₅O₈P
• MW: 433.353524208069
• CID: 1452355
• PubChem ID: 23724754
• Update Time: 2025-11-07

Dihydrozeatin riboside-5'-monophosphate sodium salt Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N-(4-hydroxy-3-methylbutyl)-
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-[(4-hydroxy-3-methylbutyl)amino]purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
• DIHYDROZEATIN RIBOSIDE-5'-MONOPHOSPHATE SODIUM SALT
• N-(4-Hydroxy-3-methylbutyl)-5'-adenylic acid
• Dihydrozeatin 9-riboside 5'-phosphate
• Dihydrozeatin riboside monophosphate
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-((4-hydroxy-3-methylbutyl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• Q27149547
• DTXSID50635826
• N-(4-Hydroxy-3-methylbutyl)adenosine 5'-(dihydrogen phosphate)
• 31284-94-3
• CHEBI:80496
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-{6-[(4-hydroxy-3-methylbutyl)amino]-9H-purin-9-yl}oxolan-2-yl]methoxy}phosphonic acid
• DIHYDROZEATIN RIBOSIDE-5'-MONOPHOSPHATE SODIUM SALT (DHZMP)
• Dihydrozeatin riboside-5'-monophosphate sodium salt

• Inchi： 1S/C15H24N5O8P/c1-8(4-21)2-3-16-13-10-14(18-6-17-13)20(7-19-10)15-12(23)11(22)9(28-15)5-27-29(24,25)26/h6-9,11-12,15,21-23H,2-5H2,1H3,(H,16,17,18)(H2,24,25,26)/t8?,9-,11-,12-,15-/m1/s1
• InChI Key： PHZVBJISZSHIRV-YXYADJKSSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NCCC(C)CO)O1)O)O

Computed Properties

• Exact Mass: 433.13642
• Monoisotopic Mass: 433.13624974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 192.31
• LogP: -0.94180

Additional information on Dihydrozeatin riboside-5'-monophosphate sodium salt

Recent Advances in the Study of Dihydrozeatin riboside-5'-monophosphate sodium salt (CAS: 31284-94-3)

Dihydrozeatin riboside-5'-monophosphate sodium salt (CAS: 31284-94-3) is a cytokinin derivative that has garnered significant attention in recent years due to its potential applications in plant biology, agriculture, and pharmaceutical research. This compound, a phosphorylated riboside of dihydrozeatin, plays a crucial role in regulating plant growth and development. Recent studies have expanded our understanding of its biochemical properties, mechanisms of action, and potential therapeutic uses, making it a focal point in interdisciplinary research.

A 2023 study published in the Journal of Plant Growth Regulation explored the stability and bioavailability of Dihydrozeatin riboside-5'-monophosphate sodium salt in various plant tissues. The researchers employed high-performance liquid chromatography (HPLC) and mass spectrometry to quantify its concentration and metabolic products. Their findings revealed that the compound exhibits enhanced stability compared to its non-phosphorylated counterparts, suggesting its potential as a more effective plant growth regulator. The study also highlighted its role in delaying senescence and improving stress tolerance in crops, which could have significant implications for sustainable agriculture.

In the pharmaceutical domain, a groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters investigated the anti-aging properties of Dihydrozeatin riboside-5'-monophosphate sodium salt in human cell lines. The research team demonstrated that this compound could activate telomerase activity and reduce oxidative stress markers in senescent cells. These findings open new avenues for developing anti-aging therapies and warrant further preclinical studies. The unique chemical structure of the compound, particularly the sodium salt moiety at the 5'-monophosphate position (CAS: 31284-94-3), was identified as critical for its cellular uptake and bioactivity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Dihydrozeatin riboside-5'-monophosphate sodium salt. A 2023 patent application disclosed a novel enzymatic phosphorylation method that significantly improves yield and purity while reducing production costs. This technological breakthrough could facilitate larger-scale applications in both agricultural and pharmaceutical industries. The patent specifically emphasizes the importance of maintaining the integrity of the 31284-94-3 molecular structure throughout the synthesis process to ensure biological activity.

Looking forward, researchers are particularly excited about the potential cross-disciplinary applications of Dihydrozeatin riboside-5'-monophosphate sodium salt. Current projects are exploring its use in combination therapies for age-related diseases, as well as its application in precision agriculture through nanoparticle delivery systems. The unique properties conferred by its chemical structure (CAS: 31284-94-3) continue to make it a compound of significant interest across multiple scientific domains. Future research directions will likely focus on elucidating its molecular targets and developing more efficient delivery mechanisms for various applications.